Cas no 2795-53-1 (9H-Fluoren-9-one,2,6-difluoro-)
2795-53-1 structure
Product Name:9H-Fluoren-9-one,2,6-difluoro-
CAS No:2795-53-1
MF:C13H6F2O
MW:216.182950496674
CID:290473
PubChem ID:252001
Update Time:2025-04-19
9H-Fluoren-9-one,2,6-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluoren-9-one,2,6-difluoro-
- 2,6-difluorofluoren-9-one
- 2,6-Difluor-4-nitro-phenol
- 2,6-Difluor-9-oxo-fluoren
- 2,6-Difluorfluorenon
- 2,6-Difluor-fluorenon
- 2,6-Difluoro-4-nitro-phenol
- 4-Nitro-2,6-difluorophenol
- AC1LCHA6
- ACMC-1B6EW
- AG-G-47710
- Phenol,2,6-difluoro-4-nitro-
- SBB064525
- SureCN1137222
- NSC73094
- 2,6-difluoro-9h-fluoren-9-one
- NSC-73094
- DTXSID00291097
- 2795-53-1
- SCHEMBL9811010
- NCIOpen2_003680
-
- Inchi: 1S/C13H6F2O/c14-7-2-4-10-11(5-7)9-3-1-8(15)6-12(9)13(10)16/h1-6H
- InChI Key: TZVBQDDCBPJEKD-UHFFFAOYSA-N
- SMILES: FC1C=CC2C(C3C=C(C=CC=3C=2C=1)F)=O
Computed Properties
- Exact Mass: 216.03868
- Monoisotopic Mass: 216.03867113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
9H-Fluoren-9-one,2,6-difluoro- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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